Cas no 87974-54-7 (Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)-)

• Product Name: Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)-
• CAS No: 87974-54-7
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 649837
• PubChem ID: 137072647
• Update Time: 2025-04-19

Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)-
• 6-[(hydroxyamino)-phenylmethylidene]-4-nitrocyclohexa-2,4-dien-1-one
• DTXSID20831257
• 87974-54-7
• 6-[(Hydroxyamino)(phenyl)methylidene]-4-nitrocyclohexa-2,4-dien-1-one

• Inchi： 1S/C13H10N2O4/c16-12-7-6-10(15(18)19)8-11(12)13(14-17)9-4-2-1-3-5-9/h1-8,16-17H/b14-13+
• InChI Key： XYOMZQYLYXHQJT-BUHFOSPRSA-N
• SMILES： OC1=CC=C(C=C1/C(/C1C=CC=CC=1)=N/O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.6Ų